Cas no 1091615-01-8 (tert-butyl 2-4-(2-aminopropyl)phenoxyacetate)

• Product Name: tert-butyl 2-4-(2-aminopropyl)phenoxyacetate
• CAS No: 1091615-01-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5655378
• PubChem ID: 59478422
• Update Time: 2025-06-10

tert-butyl 2-4-(2-aminopropyl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27727885
• SCHEMBL13141375
• 1091615-01-8
• tert-butyl 2-[4-(2-aminopropyl)phenoxy]acetate
• tert-butyl 2-4-(2-aminopropyl)phenoxyacetate

• Inchi： 1S/C15H23NO3/c1-11(16)9-12-5-7-13(8-6-12)18-10-14(17)19-15(2,3)4/h5-8,11H,9-10,16H2,1-4H3
• InChI Key： ORWHCMQZBSCABX-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(=CC=1)CC(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on tert-butyl 2-4-(2-aminopropyl)phenoxyacetate

Introduction to tert-butyl 2-4-(2-aminopropyl)phenoxyacetate (CAS No. 1091615-01-8)

tert-butyl 2-4-(2-aminopropyl)phenoxyacetate, with the CAS number 1091615-01-8, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino-functionalized propyl chain, and a phenoxyacetate moiety. These structural elements contribute to its potential applications in various research areas, including drug discovery and the development of novel therapeutic agents.

The chemical structure of tert-butyl 2-4-(2-aminopropyl)phenoxyacetate can be represented as follows: C₁₅H₂₅NO₃. The tert-butyl group provides steric protection, while the amino-functionalized propyl chain offers opportunities for further chemical modifications. The phenoxyacetate moiety is known for its ability to interact with biological targets, making this compound a valuable tool in the study of protein-ligand interactions and receptor binding.

In recent years, tert-butyl 2-4-(2-aminopropyl)phenoxyacetate has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity and selectivity of tert-butyl 2-4-(2-aminopropyl)phenoxyacetate for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin receptor 5-HT_1A, with a K_d value of 0.3 nM. This finding suggests that tert-butyl 2-4-(2-aminopropyl)phenoxyacetate could be a promising lead compound for the development of new anxiolytic and antidepressant drugs.

Beyond its potential as a GPCR modulator, tert-butyl 2-4-(2-aminopropyl)phenoxyacetate has also been explored for its anti-inflammatory properties. In a study published in the European Journal of Pharmacology in 2022, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory effect was attributed to the compound's ability to interfere with the NF-κB signaling pathway, which is a key regulator of inflammation.

The versatility of tert-butyl 2-4-(2-aminopropyl)phenoxyacetate extends to its use as a building block in organic synthesis. Its functional groups provide multiple points for chemical modification, allowing chemists to synthesize a wide range of derivatives with tailored properties. For example, researchers at the University of California, San Francisco, have used this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs). PPIs are involved in many cellular processes and are emerging as important targets for drug discovery.

In addition to its biological and synthetic applications, tert-butyl 2-4-(2-aminopropyl)phenoxyacetate has also been studied for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry in 2021 reported the successful conjugation of this compound with fluorescent dyes and nanoparticles. The resulting conjugates were used to label specific proteins and cells, enabling their visualization using fluorescence microscopy and other imaging techniques. This application highlights the compound's potential as a versatile platform for developing imaging agents.

The safety profile of tert-butyl 2-4-(2-aminopropyl)phenoxyacetate has also been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl 2-4-(2-aminopropyl)phenoxyacetate (CAS No. 1091615-01-8) is a multifaceted compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery and development, particularly as a modulator of GPCRs and an anti-inflammatory agent. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.